![molecular formula C9H11NO B3369993 n-(2-Ethylphenyl)formamide CAS No. 2860-30-2](/img/structure/B3369993.png)
n-(2-Ethylphenyl)formamide
Overview
Description
“N-(2-Ethylphenyl)formamide” is a chemical compound with the molecular formula C9H11NO . It has a molecular weight of 149.19 .
Molecular Structure Analysis
The molecular structure of “n-(2-Ethylphenyl)formamide” consists of a formamide group (HCONH2) attached to an ethylphenyl group . The exact structure can be found in the MOL file: 2860-30-2.mol .
Chemical Reactions Analysis
Formamide compounds, including “n-(2-Ethylphenyl)formamide”, can participate in various chemical reactions. For example, formamide can be produced through the reaction of carbon monoxide and ammonia under high-temperature and high-pressure conditions . It can also be produced from methanol and ammonia via an electrooxidation process .
Physical And Chemical Properties Analysis
“N-(2-Ethylphenyl)formamide” has a melting point of 70 °C and a predicted boiling point of 307.5±21.0 °C . Its predicted density is 1.073±0.06 g/cm3 , and it has a predicted pKa value of 15.01±0.70 .
Scientific Research Applications
Conformational Analysis in Peptides
Research has explored the computation of stable conformations in peptides using derivatives of formamide, such as N-(2-Ethylphenyl)formamide. This analysis, conducted with the EPEN/2-model, helps in understanding the stable conformations of peptides in qualitative agreement with experimental results, especially in unpolar solvents (Walther, 1987).
Aminocarbonylation Reactions
A carbon-monoxide-free aminocarbonylation process involving various N-substituted formamides, including N-(2-Ethylphenyl)formamide, with aryl iodides and bromides has been developed. This methodology, utilizing palladium acetate and Xantphos, eliminates the need for toxic carbon monoxide gas, offering a safer alternative for synthesizing a wide range of formamides and aryl halides (Sawant et al., 2011).
Synthesis of Formamides using CO2 and H2
Another significant application is the synthesis of formamides, including N-(2-Ethylphenyl)formamide derivatives, using carbon dioxide (CO2) as a carbon source and hydrogen (H2) as a reducing agent. This synthesis method is notable for its selectivity and efficiency, particularly in maintaining the integrity of unsaturated groups in the substrates (Liu et al., 2017).
Herbicidal Activity Studies
There has been research into the herbicidal activities of N-substituted formamide derivatives, including studies on N-[2-[(4,6-dimethoxypyrimidin-2-yl)(hydroxy)methyl]phenyl]substituted formamide derivatives. However, the results indicated that these compounds showed no significant herbicidal activities at the tested concentrations (Yuan-xiang, 2011).
Preparation of Isocyanides
N-substituted formamides, such as N-(2-Ethylphenyl)formamide, have been used in the preparation of isocyanides. This method involves treating these formamides with chlorophosphate compounds, leading to the formation of corresponding isocyanides in high yields. This approach offers a novel way to prepare various alkyl and aryl isocyanides (Kobayashi et al., 2011).
Capillary Electrophoresis
Formamide, and by extension its derivatives, has been investigated for use in capillary electrophoresis (CE).
This study highlights the higher dielectric constant of formamide and its ability to solubilize supporting electrolytes, potentially making it suitable for CE applications. The study also discusses the implications of using higher ionic strength and electric field strength in CE (Sahota & Khaledi, 1994).
Green Solvent in Organic Synthesis
N-formylmorpholine, a formamide derivative, has been synthesized and evaluated as a green solvent for the synthesis of organic compounds. Its non-toxic, non-corrosive nature, and compatibility with various substances make it an attractive solvent for environmentally friendly chemical processes (Ghasemi, 2018).
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(2-ethylphenyl)formamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO/c1-2-8-5-3-4-6-9(8)10-7-11/h3-7H,2H2,1H3,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKHKSOMMWYPNGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80287953 | |
Record name | n-(2-ethylphenyl)formamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80287953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2860-30-2 | |
Record name | NSC53670 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=53670 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | n-(2-ethylphenyl)formamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80287953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2'-ETHYLFORMANILIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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